(10E)-3-O-De(|A-L-cladinose)-10-dehydro-11-dehydroxy-6-O-methyl-erythromycin

• IUPAC Name: (3R,4S,5S,6R,7S,9R,11E,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-4,13-dihydroxy-7-methoxy-3,5,7,9,11,13-hexamethyl-1-oxacyclotetradec-11-ene-2,10-dione
• InChI: InChI=1S/C30H53NO9/c1-12-22-29(7,36)14-16(2)23(32)17(3)15-30(8,37-11)26(19(5)24(33)20(6)27(35)39-22)40-28-25(34)21(31(9)10)13-18(4)38-28/h14,17-22,24-26,28,33-34,36H,12-13,15H2,1-11H3/b16-14+/t17-,18-,19+,20-,21+,22-,24+,25-,26-,28+,29+,30+/m1/s1
• InChI Key: GVPDZXPAAWSLFA-GLBOTDGWSA-N
• Canonical SMILES: CCC1C(C=C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)O)C)OC2C(C(CC(O2)C)N(C)C)O)(C)OC)C)C)(C)O
• Isomeric SMILES: CC[C@@H]1[C@@](/C=C(/C(=O)[C@@H](C[C@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O)C)O[C@H]2[C@@H]([C@H](C[C@H](O2)C)N(C)C)O)(C)OC)C)\C)(C)O
• Molecular Formula: C30H53NO9
• DSSTOX Substance ID: DTXSID60728233
• Molecular Weight: 571.7 g/mol
• CAS RN: 198782-59-1

Description

“(10E)-3-O-De(|A-L-cladinose)-10-dehydro-11-dehydroxy-6-O-methyl-erythromycin” is a chemical compound that can be used for pharmaceutical testing. It’s a high-quality reference standard for accurate results.

Scientific Research Applications

Antibiotic Resistance and Environmental Impact

• Antibiotic Resistance in Lactic Acid Bacteria : Studies have raised concerns about antibiotic resistance genes in lactic acid bacteria, which might act as reservoirs for such genes, potentially transferring them to pathogenic bacteria. This phenomenon is critical for understanding the environmental spread of antibiotic resistance, especially in relation to erythromycin and its derivatives used in food and veterinary applications (Mathur & Singh, 2005).

Anti-inflammatory and Immunomodulatory Effects

• Anti-inflammatory Potential of Macrolides : Beyond their antimicrobial activities, macrolides like erythromycin have shown potential in immunomodulation. In vitro and ex vivo studies suggest these compounds can affect neutrophil function and cytokine production, which are crucial in the inflammation cascade. This suggests a promising therapeutic potential for macrolides in anti-inflammatory treatments (Labro, 1998).

Resistance Mechanisms and Trends

• Resistance in Campylobacter jejuni and C. coli : The rise in quinolone-resistant and macrolide-resistant Campylobacter strains is a significant concern. Research tracking resistance trends in these bacteria against the backdrop of antimicrobial use in food animals highlights the need for ongoing surveillance and control measures to manage drug resistance effectively (Engberg et al., 2001).